Cas no 2034527-73-4 (methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034527-73-4
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5379111
• Update Time: 2025-07-22

methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[1-[4-(1H-pyrrol-1-yl)benzoyl]-3-pyrrolidinyl]thio]acetate
• methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate

• Inchi： 1S/C18H20N2O3S/c1-23-17(21)13-24-16-8-11-20(12-16)18(22)14-4-6-15(7-5-14)19-9-2-3-10-19/h2-7,9-10,16H,8,11-13H2,1H3
• InChI Key： ARCBUVHURSAQAG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(=O)C2=CC=C(N3C=CC=C3)C=C2)C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.1±50.0 °C(Predicted)
• pka: -2.97±0.40(Predicted)

Additional information on methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate

Research Briefing on Methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS: 2034527-73-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with potential therapeutic applications. One such compound, methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS: 2034527-73-4), has garnered attention due to its unique structural features and promising biological activities. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate, is characterized by a pyrrolidine scaffold linked to a thioacetate moiety and a 4-(1H-pyrrol-1-yl)benzoyl group. Recent studies have explored its synthesis via multi-step organic reactions, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. The compound's structural complexity suggests potential interactions with biological targets, making it a candidate for further pharmacological evaluation.

In vitro studies have demonstrated that methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Preliminary data indicate that the compound may modulate key signaling molecules, such as NF-κB, which play a critical role in inflammation and immune responses. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile, are underway. Early results suggest that the compound has favorable absorption and distribution characteristics, although further optimization may be required to enhance its bioavailability. Computational modeling studies have also been conducted to predict its binding affinity to specific protein targets, providing insights into its mechanism of action at the molecular level.

In conclusion, methyl 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate represents a promising candidate for further research in drug discovery. Its unique structural features and preliminary biological activities warrant additional studies to fully elucidate its therapeutic potential. Future research directions may include in vivo efficacy studies, toxicity assessments, and structural modifications to improve its pharmacological properties. This compound exemplifies the ongoing efforts to explore novel chemical entities for addressing unmet medical needs.